Cas no 676602-31-6 (Methyl 3-cyano-4-fluorobenzoate)

• Product Name: Methyl 3-cyano-4-fluorobenzoate
• CAS No: 676602-31-6
• MF: C₉H₆FNO₂
• MW: 179.147845745087
• MDL: MFCD06203915
• CID: 820678
• PubChem ID: 45790123
• Update Time: 2025-10-28

Methyl 3-cyano-4-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-4-fluorobenzoate
• 3-Cyano-4-fluorobenzoic acid methyl ester
• methyl3-cyano-4-fluorobenzoate
• methyl 3-cyano-4-fluoro-benzoate
• Benzoic acid, 3-cyano-4-fluoro-, methyl ester
• PubChem12203
• KSC495K5F
• UCOJKDQJOVWXRE-UHFFFAOYSA-N
• SBB089517
• FC1125
• CL8551
• LS10149
• CM12619
• TRA0151889
• RP24041
• 2-Fluoro-5-(methoxycarbonyl)benzonitrile
• CS-W019451
• 6,7-DIHYDROXY-1-METHYL-1,2,3,4-TETRAHYDROISOQUINOLINEHYDROBROMIDE
• DTXSID80672229
• AM20080897
• AKOS006295235
• SCHEMBL366584
• A9060
• MFCD06203915
• 676602-31-6
• FS-2843
• FT-0649401
• AC-23722
• J-522168
• 3-cyano-4-fluoro-benzoic acid methyl ester
• SY022961
• DB-023092

• MDL： MFCD06203915
• Inchi： 1S/C9H6FNO2/c1-13-9(12)6-2-3-8(10)7(4-6)5-11/h2-4H,1H3
• InChI Key： UCOJKDQJOVWXRE-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(=O)OC)=CC=1C#N

Computed Properties

• Exact Mass: 179.03800
• Monoisotopic Mass: 179.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.1
• XLogP3: 1.6

Experimental Properties

• Density: 1.27
• Boiling Point: 267.5°C at 760 mmHg
• Flash Point: 115.6 °C
• PSA: 50.09000
• LogP: 1.48398

Methyl 3-cyano-4-fluorobenzoate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 3-cyano-4-fluorobenzoate

Methyl 3-cyano-4-fluorobenzoate (CAS No. 676602-31-6): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-cyano-4-fluorobenzoate, identified by its CAS number 676602-31-6, is a highly valuable intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its unique structural features, has garnered significant attention in recent years due to its versatile applications in the development of novel therapeutic agents. The presence of both a cyano group and a fluorine substituent in its benzene ring imparts distinct chemical properties, making it a preferred choice for synthetic chemists aiming to design complex molecular architectures.

The Methyl 3-cyano-4-fluorobenzoate molecule serves as a crucial building block in the synthesis of various pharmacologically active compounds. Its ability to undergo selective reactions at multiple sites allows for the construction of diverse scaffolds, which are essential for achieving the desired biological activity. In particular, the cyano group can be further functionalized into amides, carboxamides, or other derivatives, while the fluorine atom provides stability and enhances lipophilicity, key factors in drug design.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated benzoates in the development of next-generation therapeutics. Studies have demonstrated that compounds incorporating fluorine atoms exhibit improved metabolic stability and binding affinity to biological targets. For instance, Methyl 3-cyano-4-fluorobenzoate has been utilized in the synthesis of kinase inhibitors, where the fluorine moiety plays a pivotal role in modulating enzyme activity. The cyano group, on the other hand, contributes to the compound's reactivity, enabling further derivatization to achieve specific pharmacological profiles.

In clinical research, derivatives of Methyl 3-cyano-4-fluorobenzoate have shown promise in treating various diseases, including cancer and inflammatory disorders. The ability to modify its structure allows for fine-tuning of pharmacokinetic and pharmacodynamic properties. For example, researchers have synthesized analogs with enhanced solubility and reduced toxicity, improving patient compliance and therapeutic efficacy. The versatility of this intermediate underscores its significance in drug discovery pipelines.

The synthesis of Methyl 3-cyano-4-fluorobenzoate typically involves multi-step organic reactions, often starting from commercially available benzoic acid derivatives. Advanced catalytic methods have been developed to improve yield and purity, ensuring that pharmaceutical-grade material is obtained. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions are commonly employed to introduce the cyano and fluoro groups efficiently. These synthetic strategies not only enhance production efficiency but also minimize waste, aligning with green chemistry principles.

The role of computational chemistry in optimizing synthetic routes for Methyl 3-cyano-4-fluorobenzoate cannot be overstated. Molecular modeling tools have enabled researchers to predict reaction outcomes with high accuracy, reducing experimental trial-and-error. By simulating different reaction conditions and catalysts, scientists can identify the most efficient pathways for producing this intermediate. This approach not only accelerates drug development but also reduces costs associated with large-scale manufacturing.

As interest in fluorinated compounds continues to grow, the demand for high-quality intermediates like Methyl 3-cyano-4-fluorobenzoate is expected to rise. Manufacturers are investing in advanced purification techniques and process optimization to meet this growing need. Continuous flow chemistry, for instance, has emerged as a powerful tool for producing complex molecules with high precision and scalability. These innovations are poised to revolutionize how pharmaceutical intermediates are synthesized and supplied.

The future prospects of Methyl 3-cyano-4-fluorobenzoate extend beyond its current applications. Researchers are exploring new derivatives with enhanced bioavailability and targeted delivery systems. Nanotechnology-based formulations are being investigated as potential carriers for these compounds, offering exciting possibilities for personalized medicine. As our understanding of molecular interactions deepens, so too does our ability to harness the therapeutic potential of this versatile intermediate.

In conclusion, Methyl 3-cyano-4-fluorobenzoate (CAS No. 676602-31-6) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural features make it an indispensable tool for drug discovery and development. With ongoing advancements in synthetic methodologies and computational chemistry, the future looks bright for this compound and its derivatives. As scientists continue to uncover new applications and optimize production processes, Methyl 3-cyano-4-fluorobenzoate will undoubtedly remain at the forefront of medicinal chemistry innovation.